Cas no 389126-54-9 (1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester)
389126-54-9 structure
Product Name:1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester
CAS No:389126-54-9
MF:C16H28O6
MW:316.389925956726
CID:1494527
Update Time:2024-08-23
1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester
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- Inchi: 1S/C16H28O6/c1-4-6-8-13(9-7-5-2)22-15(18)11-12(16(19)20)10-14(17)21-3/h12-13H,4-11H2,1-3H3,(H,19,20)
- InChI Key: ZYWFQXCRRFRQQP-UHFFFAOYSA-N
- SMILES: C(C(OC(CCCC)CCCC)=O)C(C(O)=O)CC(OC)=O
Computed Properties
- Exact Mass: 315.18081
Experimental Properties
- Density: 1.072±0.06 g/cm3(Predicted)
- Boiling Point: 427.6±35.0 °C(Predicted)
- PSA: 92.73
- pka: 3.93±0.23(Predicted)
1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
389126-54-9 (1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester) Related Products
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